[[4-[(Carbamothioylhydrazinylidene)methyl]phenyl]methylideneamino]thiourea

• CAS No.: 3525-74-4
• Molecular Formula: C10H12N6S2
• Molecular Weight: 280.4 g/mol
• IUPAC Name: [[4-[(carbamothioylhydrazinylidene)methyl]phenyl]methylideneamino]thiourea
• InChI: InChI=1S/C10H12N6S2/c11-9(17)15-13-5-7-1-2-8(4-3-7)6-14-16-10(12)18/h1-6H,(H3,11,15,17)(H3,12,16,18)
• InChI Key: VTZWNSAFVYMODF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC(=S)N)C=NNC(=S)N

Description

[[4-[(Carbamothioylhydrazinylidene)methyl]phenyl]methylideneamino]thiourea is a thiourea derivative characterized by a central thiourea (–NH–C(=S)–NH–) backbone. The structure features a phenyl ring substituted with a carbamothioylhydrazinylidene group (–NH–N=C(S)–NH₂) and a methylideneamino (–CH=N–NH–) moiety. This compound is part of a broader class of thiosemicarbazones and thiourea derivatives, which are known for their diverse biological activities, including antimicrobial, anticancer, and antiviral properties .

Comparison with Similar Compounds

Key Structural Features:

• Thiourea core : Provides hydrogen-bonding capacity and metal-chelating properties.
• Aromatic phenyl ring : Enhances stability and influences electronic interactions.

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Group Comparison

Compound Name	Key Functional Groups	Molecular Weight (g/mol)	Notable Substituents
[[4-[(Carbamothioylhydrazinylidene)methyl]phenyl]methylideneamino]thiourea	Thiourea, hydrazinylidene, phenyl	~284.4*	–CH=N–NH–, –NH–N=C(S)–NH₂
Thioacetazone (N-[4-[(Carbamothioylhydrazinylidene)methyl]phenyl]acetamide)	Acetamide, hydrazinylidene, phenyl	236.3	–NH–CO–CH₃, –NH–N=C(S)–NH₂
[(E)-[4-(Dimethylamino)phenyl]methylideneamino]thiourea	Thiourea, dimethylamino, phenyl	~237.3*	–N(CH₃)₂, –CH=N–NH–
1-{4-[(4-amino-5-thioxo-4,5-dihydro-1H-1,2,4-triazole-3-yl)methyl]phenyl}-3-(4-(trifluoromethyl)-phenyl)thiourea	Thiourea, triazole, trifluoromethyl	~424.4*	–CF₃, triazole ring
4-[(4-Chlorobenzyl)oxy]benzaldehyde N-phenylthiosemicarbazone	Thiosemicarbazone, chloro, phenyl ether	~395.9*	–O–CH₂–C₆H₄–Cl, –N–C₆H₅

*Calculated based on molecular formula; exact values may vary.

Structural and Electronic Differences

Thioacetazone (): Replaces the methylideneamino group with an acetamide (–NH–CO–CH₃). Exhibits tuberculostatic activity due to the acetamide moiety enhancing membrane permeability. Lower molecular weight (236.3 vs. ~284.4) improves bioavailability.

[(E)-[4-(Dimethylamino)phenyl]methylideneamino]thiourea (): Contains a dimethylamino (–N(CH₃)₂) group on the phenyl ring. The electron-donating –N(CH₃)₂ group increases solubility in polar solvents compared to the unsubstituted phenyl ring in the target compound .

Triazole-containing thiourea (): Incorporates a triazole ring and trifluoromethyl (–CF₃) group.

Chlorophenyl thiosemicarbazone () :

• Features a chloro-substituted benzyl ether and phenyl thiosemicarbazone.
• The chlorine atom and ether linkage contribute to stronger halogen bonding and rigidity .

Spectroscopic and Physicochemical Properties

• UV-Vis Absorption: The target compound likely exhibits λmax ~250–260 nm (similar to triazole derivatives in ). Thioacetazone shows λmax at 257 nm (logε = 4.62) in ethanol .

• IR Spectroscopy :

  • Thiourea C=S stretch: ~1294–1346 cm⁻¹ (common across all compounds) .
    – Hydrazinylidene C=N stretch: ~1627–1697 cm⁻¹ .
• NMR Data: Hydrazine protons appear at δ ~3.41 ppm (). – Aromatic protons in dimethylamino derivatives resonate upfield (δ ~6.5–7.5 ppm) due to electron donation .